1-(1-ethyl-5-(2-hydroxy-3-(piperidin-1-yl)propoxy)-2-methyl-1H-indol-3-yl)ethanone hydrochloride

• IUPAC Name: 1-[1-ethyl-5-(2-hydroxy-3-piperidin-1-ylpropoxy)-2-methylindol-3-yl]ethanone;hydrochloride
• InChI: InChI=1S/C21H30N2O3.ClH/c1-4-23-15(2)21(16(3)24)19-12-18(8-9-20(19)23)26-14-17(25)13-22-10-6-5-7-11-22;/h8-9,12,17,25H,4-7,10-11,13-14H2,1-3H3;1H
• InChI Key: LAEVYZSPVPHYCS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C2=C1C=CC(=C2)OCC(CN3CCCCC3)O)C(=O)C)C.Cl
• Molecular Formula: C21H31ClN2O3
• Molecular Weight: 394.9 g/mol
• CAS RN: 1184998-72-8

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural motifs, including an indole ring and a piperidine ring. Indole is a heterocyclic compound that is a core part of many biological compounds, such as the amino acid tryptophan. Piperidine is a six-membered ring with one nitrogen atom, which is often found in many pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The exact method would depend on the specific reactions used to form the bonds and introduce the functional groups. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the indole and piperidine rings would contribute to the overall shape of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the indole ring system is electron-rich and can undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many drugs work by binding to a specific protein in the body and altering its function.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preclinical studies, it could be developed further as a therapeutic agent.